10-[(2,4-Dinitrophenyl)diazenyl]phenanthren-9-ol
Description
10-[(2,4-Dinitrophenyl)diazenyl]phenanthren-9-ol, commonly known as DNPH-phenanthrenol, is a chemical compound that has been widely used in scientific research applications. This compound belongs to the class of azo compounds and has a unique structure that makes it useful in various research fields.
Scientific Research Applications
Phenanthrenes in Scientific Research
Phenanthrenes, being a class of polycyclic aromatic hydrocarbons (PAHs), have significant implications in various fields, including environmental science, pharmacology, and organic electronics. For instance, phenanthrenes have been explored for their biological activities, with some derivatives showing potential as anticancer agents. The review by Tóth, Hohmann, and Vasas (2017) covers the phytochemistry and pharmacology of naturally occurring phenanthrenes, highlighting their cytotoxic, antimicrobial, anti-inflammatory, and antioxidant effects, which suggests potential medicinal applications of related compounds (Tóth, Hohmann, & Vasas, 2017).
Dinitrophenyl Derivatives in Analytical Chemistry
Dinitrophenyl (DNP) derivatives are well-known for their applications in analytical chemistry, particularly in protein sequencing and the development of analytical methods for detecting various biomolecules. The review by Bhushan and Reddy (1989) discusses the use of DNP derivatives in thin-layer chromatography (TLC) for the resolution of amino acids, indicating their importance in bioanalytical applications (Bhushan & Reddy, 1989).
Diazenyl Compounds in Material Science
Diazenyl groups, also known as azo groups (-N=N-), are often incorporated into materials to modulate their optical, electronic, or photophysical properties. For example, compounds containing azo groups are used in the development of organic light-emitting diodes (OLEDs) and sensors. The review by Squeo and Pasini (2020) on BODIPY-based materials for OLED applications discusses the significance of structural modifications, including the introduction of diazenyl groups, to achieve desired electronic and optical properties, indicating the relevance of diazenyl compounds in materials science (Squeo & Pasini, 2020).
properties
IUPAC Name |
10-[(2,4-dinitrophenyl)diazenyl]phenanthren-9-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12N4O5/c25-20-16-8-4-2-6-14(16)13-5-1-3-7-15(13)19(20)22-21-17-10-9-12(23(26)27)11-18(17)24(28)29/h1-11,25H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIWQKZWDFCJGQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C(=C2N=NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-])O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601040835, DTXSID80985184 | |
Record name | 9-Phenanthrenol, 10-[2-(2,4-dinitrophenyl)diazenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601040835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 10-[2-(2,4-Dinitrophenyl)hydrazinylidene]phenanthren-9(10H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80985184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
388.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
10-[(2,4-Dinitrophenyl)diazenyl]phenanthren-9-ol | |
CAS RN |
66591-20-6, 54261-71-1 | |
Record name | 9,4-dinitrophenyl)hydrazone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=135188 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 9-Phenanthrenol, 10-[2-(2,4-dinitrophenyl)diazenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601040835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 10-[2-(2,4-Dinitrophenyl)hydrazinylidene]phenanthren-9(10H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80985184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.